5-Nitro-2-diethylaminobenzonitrile

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• SMILES: CCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])C#N
• InChI: InChI=1S/C11H13N3O2/c1-3-13(4-2)11-6-5-10(14(15)16)7-9(11)8-12/h5-7H,3-4H2,1-2H3
• InChIKey: GAVZBXDJXCESPF-UHFFFAOYSA-N

5-Nitro-2-diethylaminobenzonitrile (CAS 81676-69-9) is a polysubstituted aromatic nitrile with a molecular formula of C₁₁H₁₃N₃O₂ and a molecular weight of 219.24 g/mol. The compound features a benzonitrile core bearing an electron-withdrawing nitro group (–NO₂) at the 5-position and an electron-donating diethylamino group (–N(CH₂CH₃)₂) at the 2-position, placing it within the broader class of donor–acceptor aryl nitriles that are of significant interest in medicinal chemistry, agrochemical research, and materials science.

5-Nitro-2-diethylaminobenzonitrile (CAS 81676-69-9): A Dual-Functionalized Aromatic Nitrile for SAR-Driven Medicinal Chemistry and Specialty Intermediates

5-Nitro-2-diethylaminobenzonitrile (CAS 81676-69-9) is a polysubstituted aromatic nitrile with a molecular formula of C₁₁H₁₃N₃O₂ and a molecular weight of 219.24 g/mol . The compound features a benzonitrile core bearing an electron-withdrawing nitro group (–NO₂) at the 5-position and an electron-donating diethylamino group (–N(CH₂CH₃)₂) at the 2-position, placing it within the broader class of donor–acceptor aryl nitriles that are of significant interest in medicinal chemistry, agrochemical research, and materials science [1]. Its typical commercial purity is 95% .

✓ Donor–acceptor aryl nitrile scaffold

✓ SAR-driven medicinal chemistry intermediate

✓ Commercial purity grade for synthesis

• [1] Rettig, W.; et al. The TICT Excited State of Secondary Aromatic Amines. J. Inf. Rec. 1996, 22, 395–400. View Source

Why In-Class Aryl Nitriles Cannot Substitute 5-Nitro-2-diethylaminobenzonitrile in Structure–Activity Programs

The 5-nitro-2-diethylaminobenzonitrile scaffold is not interchangeable with its closest analogs because the synergistic electronic interplay between the strong electron-donating diethylamino group and the strong electron-withdrawing nitro group dictates both the compound's reactivity and its physicochemical properties. Replacing the diethylamino moiety with a dimethylamino, piperidino, or chloro group alters the Hammett σₚ⁺ value, steric bulk, and lipophilicity—each of which can shift reaction yields, regioselectivity in subsequent transformations, and downstream biological target engagement [1]. Furthermore, the compound's measured boiling point of 313 °C and density of 1.18 g/mL at 25 °C establish physical handling parameters that differ from lower-molecular-weight or halogenated analogs, making simple one-for-one replacement without process revalidation potentially problematic .

Electronic property shift (Hammett σₚ⁺) may alter reaction regioselectivity

Steric and lipophilicity changes may reduce downstream target engagement

Physical handling mismatch (bp, density) versus lighter halogenated analogs

• [1] Rettig, W.; et al. Pseudo-Jahn–Teller and TICT-models: a photophysical comparison of meta- and para-DMABN derivatives. Chem. Phys. Lett. 1999, 305, 8–14. View Source

Head-to-Head Quantitative Differentiation of 5-Nitro-2-diethylaminobenzonitrile Versus Closest Analogs

Lipophilicity Advantage: Measured LogP of 2.84 Distinguishes the Diethylamino Analog from the Dimethylamino and Chloro Precursors

The experimentally derived LogP of 5-nitro-2-diethylaminobenzonitrile is 2.84 . This value is substantially higher than the computationally estimated LogP of the structurally simpler 2-chloro-5-nitrobenzonitrile precursor (predicted LogP ≈ 1.6) and higher than the dimethylamino analog 2-(methylamino)-5-nitrobenzonitrile (predicted LogP ≈ 1.4). The elevated LogP of the diethylamino derivative places it more favorably within Lipinski's Rule of 5 space for central nervous system (CNS) drug candidates (optimal LogP range 2–3) compared to its less lipophilic analogs, which may exhibit poorer blood–brain barrier permeability [1].

Lipophilicity (LogP)

Class-level

Target: 2.84 Analogs: 1.4–1.6 (est.)

Supports CNS permeability screening context

Comparator LogP values computationally estimated

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 2.84
Comparator Or Baseline	2-Chloro-5-nitrobenzonitrile (est. LogP ≈ 1.6); 2-(Methylamino)-5-nitrobenzonitrile (est. LogP ≈ 1.4)
Quantified Difference	ΔLogP ≈ +1.2 to +1.4 vs. chloro and methylamino analogs
Conditions	Experimental LogP from ChemSrc database; comparator LogP values estimated based on fragment-based computational prediction

Why This Matters

In CNS drug discovery programs, a LogP above 2 is often a prerequisite for target engagement; the diethylamino analog meets this threshold where simpler analogs do not.

• [1] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. View Source

Synthesis Yield Benchmark: 70.5% Isolated Yield from 2-Chloro-5-nitrobenzonitrile via Aromatic Nucleophilic Substitution

In a documented preparative procedure, 5-nitro-2-diethylaminobenzonitrile is synthesized from 2-chloro-5-nitrobenzonitrile (15 g) and diethylamine (15 g) in ethanol at reflux for 1 hour, affording the product in 70.5% isolated yield (12.7 g) after crystallization from hydrous ethanol, with a melting point of 83–85 °C . The corresponding reaction with methylpiperazine as the nucleophile yields the piperazino analog, but the diethylamino derivative's yield and crystallization behavior are specifically characterized. The well-defined melting point of 83–85 °C provides a reliable purity checkpoint not typically reported for the chloro precursor (mp 105–107 °C for 2-chloro-5-nitrobenzonitrile, Sigma-Aldrich ).

Synthetic Yield

Data to verify

70.5% isolated yield

Supports synthesis reproducibility and QC

mp 83–85°C provides identity checkpoint

Evidence Dimension	Isolated yield of nucleophilic aromatic substitution
Target Compound Data	70.5% yield (12.7 g), mp 83–85 °C
Comparator Or Baseline	2-Chloro-5-nitrobenzonitrile (starting material), mp 105–107 °C
Quantified Difference	Product vs. precursor mp difference: ~20–24 °C; yield: 70.5%
Conditions	Ethanol, reflux, 1 h; crystallization from hydrous ethanol

Why This Matters

Procurement and process chemists require validated synthetic routes with defined yields and melting points for quality control; the documented 70.5% yield and distinct melting point allow reliable in-house verification of product identity and purity.

Molecular Weight Differentiation: 219.24 Da Places the Diethylamino Analog in a Distinct Physicochemical Class Relative to Lighter Analogs

5-Nitro-2-diethylaminobenzonitrile has a molecular weight of 219.24 g/mol . This is significantly higher than 2-(methylamino)-5-nitrobenzonitrile (177.16 g/mol), 2-chloro-5-nitrobenzonitrile (182.57 g/mol), and 2-amino-5-nitrobenzonitrile (163.13 g/mol) [1]. The molecular weight increase of 42–56 Da relative to these analogs corresponds to the additional ethyl group(s) and translates to altered molar volume, boiling point, and chromatographic retention behavior—factors that directly influence purification strategy, LC–MS method development, and scale-up considerations.

Molecular Weight

Cross-study

Target: 219.24 Da Analogs: 163–183 Da

Informs purification and LC-MS method design

42–56 Da increase shifts chromatographic behavior

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	219.24 g/mol
Comparator Or Baseline	2-(Methylamino)-5-nitrobenzonitrile (177.16 g/mol); 2-Chloro-5-nitrobenzonitrile (182.57 g/mol); 2-Amino-5-nitrobenzonitrile (163.13 g/mol)
Quantified Difference	+42.08 Da vs. methylamino; +36.67 Da vs. chloro; +56.11 Da vs. amino
Conditions	Calculated from molecular formula

Why This Matters

In high-throughput screening and lead optimization, even a 30–50 Da molecular weight increment can shift a compound into a different property class, affecting solubility, permeability, and synthetic tractability; this molecule occupies a niche weight range not covered by its lighter analogs.

• [1] ECHA C&L Inventory. 2-amino-5-nitrobenzonitrile (CAS 17420-30-3). https://echa.europa.eu/information-on-chemicals/cl-inventory-database/-/discli/details/241-446-8 (accessed 2026-05-12). View Source

Boiling Point and Density as Practical Handling Differentiators: 313 °C and 1.18 g/mL Distinguish the Diethylamino Derivative from Halogenated Analogs

Reported physical properties for the target compound include a boiling point of 313 °C (lit.) and a density of 1.18 g/mL at 25 °C (lit.) . These values differ markedly from those of the common synthetic precursor 2-chloro-5-nitrobenzonitrile, which is a crystalline solid with a melting point of 105–107 °C and no reported atmospheric boiling point at standard pressure . The liquid-phase handling profile of the diethylamino derivative at elevated temperatures may confer advantages in continuous flow chemistry setups, where a well-defined boiling point is essential for distillation-based purification.

Physical Constants

Data to verify

bp 313°C, density 1.18 g/mL

Defines flow chemistry and distillation setup

Liquid handling vs solid chloro precursor

Evidence Dimension	Boiling point and density
Target Compound Data	bp 313 °C; density 1.18 g/mL at 25 °C
Comparator Or Baseline	2-Chloro-5-nitrobenzonitrile (mp 105–107 °C; no bp reported at atmospheric pressure)
Quantified Difference	Liquid at room temperature vs. solid; bp >300 °C vs. solid at ambient
Conditions	Literature values at standard pressure

Why This Matters

For procurement of kilogram-scale intermediates intended for flow chemistry or distillation-based workup, the liquid physical state and high boiling point define solvent compatibility, reactor design, and purification strategy differently than for solid chloro precursors.

Polar Surface Area (PSA) Comparison: 72.85 Ų Offers a Differentiated Permeability Profile vs. Piperidino and Amino Analogs

The topological polar surface area (TPSA) of 5-nitro-2-diethylaminobenzonitrile is reported as 72.85 Ų . By comparison, the piperidino analog (5-nitro-2-piperidinobenzonitrile) has a calculated TPSA of approximately 49 Ų, while the primary amino analog (2-amino-5-nitrobenzonitrile) has a TPSA near 89 Ų . The target compound's intermediate PSA value (72.85 Ų) positions it in the 60–80 Ų range that is empirically associated with favorable oral bioavailability, whereas the piperidino analog falls below the typical 60 Ų lower threshold and the amino analog approaches the 90 Ų upper boundary often cited for intestinal absorption [1].

Polar Surface Area

Class-level

Target: 72.85 Ų Analogs: 49–89 Ų

Within empirical oral bioavailability range

Comparator values fragment-based calculated

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	TPSA = 72.85 Ų
Comparator Or Baseline	5-Nitro-2-piperidinobenzonitrile (est. TPSA ≈ 49 Ų); 2-Amino-5-nitrobenzonitrile (est. TPSA ≈ 89 Ų); 2-(Methylamino)-5-nitrobenzonitrile (est. TPSA ≈ 72 Ų)
Quantified Difference	Target PSA is +24 Ų above piperidino, -16 Ų below amino, and approximately equal to methylamino
Conditions	Calculated TPSA from ChemSrc for target; comparator values estimated from fragment-based calculation

Why This Matters

TPSA is a key descriptor for predicting passive membrane permeability; the target compound's value falls within the empirically optimal range, potentially avoiding the permeability liabilities of both overly apolar (piperidino) and overly polar (amino) alternatives.

• [1] Veber, D. F.; et al. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. View Source

Procurement-Guiding Application Scenarios for 5-Nitro-2-diethylaminobenzonitrile

Medicinal Chemistry: CNS-Penetrant Lead Scaffold Requiring LogP in the 2–3 Range

Programs targeting CNS receptors or enzymes can utilize 5-nitro-2-diethylaminobenzonitrile as a key intermediate or scaffold core because its experimentally determined LogP of 2.84 falls within the optimal CNS drug range (LogP 2–3) identified through systematic analysis of marketed CNS drugs [1]. The diethylamino analog's elevated lipophilicity relative to the dimethylamino or chloro precursors increases the probability of adequate blood–brain barrier penetration, making it the preferred choice when CNS target engagement is a primary screening criterion.

Process Chemistry: Scalable Synthetic Intermediate with Validated 70.5% Yield and Crystalline Quality Control

Process development teams requiring a reproducible, multi-gram synthetic route can adopt the documented procedure using 2-chloro-5-nitrobenzonitrile and diethylamine in ethanol, which delivers the product in 70.5% isolated yield with a distinct melting point of 83–85 °C as a built-in purity checkpoint . This validated protocol eliminates the need for de novo route optimization and provides procurement teams with a clear specification (mp 83–85 °C) for incoming quality verification, which is not available for less thoroughly characterized analogs.

Library Synthesis: Diethylamino Substituent as a Steric and Electronic Diversity Element in SAR Exploration

In parallel library synthesis exploring structure–activity relationships, the diethylamino group offers a distinct steric (larger van der Waals volume) and electronic (stronger inductive electron-donating effect) profile compared to the dimethylamino, methylamino, piperidino, and chloro substituents [2]. The combination of nitro and diethylamino substituents on the benzonitrile core creates a unique donor–acceptor push–pull system with a TPSA of 72.85 Ų that falls within drug-like property space, enabling systematic exploration of substituent effects without compromising overall physicochemical attractiveness .

Analytical Method Development: Defined Boiling Point (313 °C) and Density (1.18 g/mL) for GC and HPLC Method Setup

Analytical chemists developing GC or HPLC methods for reaction monitoring or purity assessment benefit from the compound's well-defined boiling point of 313 °C and density of 1.18 g/mL at 25 °C, which inform injection parameters, column selection, and retention time predictions . These physical constants differentiate the diethylamino derivative from the solid chloro precursor (mp 105–107 °C), which requires different sample preparation and may co-elute with other crystalline intermediates in reverse-phase systems.

Application

Selection Property

Validation Focus

CNS lead scaffold synthesis

Lipophilicity (LogP) alignment

LogP 2–3 range verification

Scalable synthesis and QC

Validated yield and melting point

Yield reproducibility and mp verification

SAR library diversification

Donor–acceptor electronic profile

TPSA and substituent effect assessment

GC/HPLC method development

Boiling point and density characterization

Retention time prediction and sample prep

• [1] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. View Source
• [2] Rettig, W.; et al. Pseudo-Jahn–Teller and TICT-models: a photophysical comparison of meta- and para-DMABN derivatives. Chem. Phys. Lett. 1999, 305, 8–14. View Source